2-((6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-[(6-methyl-5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C12H11N5O4S/c1-7-11(19)14-12(16-15-7)22-6-10(18)13-8-2-4-9(5-3-8)17(20)21/h2-5H,6H2,1H3,(H,13,18)(H,14,16,19)
• InChI Key: GYLTVEDAEYLMKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(NC1=O)SCC(=O)NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H11N5O4S
• Molecular Weight: 321.31 g/mol

Description

2-((6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(4-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C12H11N5O4S and its molecular weight is 321.31. The purity is usually 95%.
BenchChem offers high-quality 2-((6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(4-nitrophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(4-nitrophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Activity

• Synthesis of Lamotrigine Analogs: A study by Alharbi and Alshammari (2019) involved the synthesis of fluorine-substituted amino-1,2,4-triazines, analogs of lamotrigine, demonstrating in vitro antibacterial activity against bacteria like Bacillus subtilis and Staphylococcus aureus (Alharbi & Alshammari, 2019).

Antimalarial Activity

• Antimalarial Properties: Research by Werbel et al. (1986) on a series of compounds, including those related to the 1,2,4-triazine class, showed promising antimalarial potency against Plasmodium berghei in mice, suggesting potential applications in antimalarial treatments (Werbel et al., 1986).

Synthesis of 1,3,5-Triazine Derivatives

• Cyclic Transformation into 1,3,5-Triazine Derivatives: Chau, Malanda, and Milcent (1997) explored a cyclic transformation process, resulting in 1,3,5-triazine-2,4,6-trione derivatives, which could have implications in the development of various chemical compounds (Chau, Malanda, & Milcent, 1997).

Development of Insecticides

• Insecticide Development: Maienfisch et al. (2001) reported the synthesis of novel nitroimino heterocycles, including 1,2,4-triazines, leading to the development of thiamethoxam, a second-generation neonicotinoid insecticide (Maienfisch et al., 2001).

Photoreactions in Drug Compounds

• Photoreactions in Medicinal Chemistry: A study by Watanabe, Fukuyoshi, and Oda (2015) on flutamide, which bears structural similarities to 1,2,4-triazines, revealed different photoreactions in various solvents, contributing to the understanding of drug stability and reactivity under light exposure (Watanabe, Fukuyoshi, & Oda, 2015).

Synthesis and Antimicrobial Activity of Derivatives

• Derivative Compounds for Biological Activity: Research by Mazzone et al. (1987) on the synthesis of various acetamides and arylureas derived from 1,3,4-oxa(thia)diazoles, related to 1,2,4-triazines, showed antiinflammatory and analgesic activities, suggesting potential pharmacological applications (Mazzone et al., 1987).